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Compound of Interest

Compound Name: Sodium hydroxide

Cat. No.: B104188

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) to address the challenges associated with the accurate dispensing of viscous sodium
hydroxide (NaOH) solutions.

Troubleshooting Guides

This section provides solutions to common problems encountered during the dispensing of
viscous NaOH solutions.

Issue: Inconsistent Dispensed Volumes

Q: My dispensed volume of viscous NaOH solution is inconsistent between samples. What
could be the cause and how can | fix it?

A: Inconsistent dispense volumes are a frequent challenge when working with viscous liquids.
Several factors relating to both technique and equipment can contribute to this issue.

» Pipetting Technique: Aspirating the solution too quickly can lead to inaccurate volumes and
the formation of air bubbles.[1][2] Similarly, inconsistent plunger pressure and speed during
manual pipetting will result in variability.[3] The immersion depth of the pipette tip is also
critical; immersing the tip too deeply can cause excess liquid to adhere to the outside, while
not immersing it enough can lead to air aspiration.[1][3]
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o Equipment Choice: Standard air displacement pipettes are prone to inaccuracies with
viscous fluids because the air cushion can compress or expand, affecting the aspirated
volume.[4][5] A poor seal between the pipette and the tip will also lead to significant volume
errors.[1]

o Air Bubbles: The presence of air bubbles in the fluid is a major cause of inconsistent
deposits. These bubbles can compress and expand, leading to oozing or drooling from the
dispense tip.[6][7]

Solutions:
o Refine Your Pipetting Technique:

o Use a slow and consistent speed for both aspiration and dispensing to allow the viscous
liquid to move uniformly.[2][8]

o Pause after aspirating and before dispensing to allow the liquid to equilibrate within the tip.

[8]

o Maintain a consistent immersion depth for the pipette tip (typically 2-3 mm for smaller
volumes and 5-6 mm for larger volumes).[3]

o Employ the "reverse pipetting" technique, which is specifically recommended for viscous
liquids.[9][10] (See Experimental Protocols for a detailed procedure).

o Select the Appropriate Equipment:

o For highly viscous solutions, a positive displacement pipette is recommended. These
pipettes use a piston in direct contact with the liquid, eliminating the air cushion and thus
providing greater accuracy and precision with viscous fluids.[4][11][12]

o Ensure pipette tips are properly sealed to the pipette.
e Prevent and Remove Air Bubbles:

o When filling a syringe barrel with a viscous fluid, do so at an angle to minimize the
introduction of air.[6]
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o For medium-to-high viscosity fluids, centrifuging the solution prior to dispensing can
effectively remove entrapped air.[6][13]

o Store filled syringes upright (tip-down) to allow air to rise to the top, where it can be
purged.[6]

Issue: Air Bubble Formation

Q: I am consistently getting air bubbles in my pipette tip when aspirating viscous NaOH
solution. What causes this and how can | prevent it?

A: Air bubble formation is a common problem when pipetting viscous liquids and can
significantly impact accuracy.

o Aspiration Speed: Releasing the plunger too quickly during aspiration is a primary cause of
air bubble formation.[10]

e Improper Immersion Depth: If the pipette tip is not immersed deep enough into the solution,
air can be drawn in along with the liquid.[10]

e Pipetting Technique: Using the standard "forward" pipetting technique is more prone to
bubble formation with viscous liquids.[10]

e Pre-wetting: Failure to pre-wet the pipette tip can result in air bubbles, especially with
viscous liquids.[10]

Solutions:

e Slow and Steady Operation: Operate the pipette plunger in a smooth and slow manner to
prevent the introduction of air.[14]

o Correct Immersion Depth: Ensure the pipette tip is immersed to the recommended depth
below the meniscus of the liquid.[3]

o Pre-wet the Pipette Tip: Before the first aspiration, pre-wet the tip by aspirating and
dispensing the liquid back into the reservoir a few times. This equalizes the temperature and
humidity of the air inside the tip with the liquid.[10]
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o Use Reverse Pipetting: This technique is less likely to introduce air bubbles when working
with viscous solutions.[10][15]

o Consider Positive Displacement Pipettes: As these pipettes do not have an air cushion, they
are less susceptible to air bubble formation with viscous liquids.[12]

Issue: Crystallization of NaOH Solution

Q: I've noticed solid crystals forming in my concentrated NaOH solution. Why is this happening
and what should | do?

A: Crystallization in concentrated sodium hydroxide solutions can occur for a couple of
reasons.

o Temperature: Concentrated NaOH solutions can crystallize if the storage temperature drops
too low. For example, 50% NaOH can begin to crystallize below 12°C (54°F).[16] It is
recommended to store concentrated solutions at temperatures above 21°C (70°F).[17][18]

e Reaction with Carbon Dioxide: Sodium hydroxide readily absorbs carbon dioxide (CO2)
from the air, forming sodium carbonate (Na2CO3). Sodium carbonate is less soluble in
concentrated NaOH solutions and can precipitate out as crystals.[19]

Solutions:
o Temperature Control:

o Store concentrated NaOH solutions in a temperature-controlled environment, ideally
between 29°C and 38°C (85°F and 100°F), to prevent crystallization and maintain a lower
viscosity.[20]

o If crystallization has occurred due to low temperatures, gently warming the solution in a
warm water bath (around 50°C) can redissolve the NaOH crystals.[21]

e Prevent CO2 Contamination:

o Keep containers of NaOH solution tightly sealed to minimize exposure to air.[18]
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o If you suspect sodium carbonate formation (which can be confirmed by adding a few drops
of acid to the crystals and observing for fizzing), it may be necessary to prepare a fresh
solution for applications where carbonate impurities are a concern.[21]

Frequently Asked Questions (FAQS)

Q1: What type of pipette should | use for dispensing viscous NaOH solutions?

Al: For the highest accuracy and precision with viscous liquids like concentrated NaOH, a
positive displacement pipette is the best choice.[4][11][22] These pipettes function like a
syringe, with a piston making direct contact with the liquid, which eliminates issues related to
the air cushion in standard air displacement pipettes.[22] If using an air displacement pipette,
the reverse pipetting technique is highly recommended to improve accuracy.[9]

Q2: How does temperature affect the viscosity of my NaOH solution?

A2: The viscosity of agueous NaOH solutions is inversely related to temperature; as the
temperature increases, the viscosity decreases.[19] This is an important consideration for
handling and dispensing, as a warmer solution will be less viscous and easier to pipette
accurately. For example, a 50% NaOH solution has a viscosity of approximately 78 mPa-s at
room temperature, which is similar to olive 0il.[19]

Q3: What materials are compatible with concentrated sodium hydroxide solutions?

A3: Concentrated sodium hydroxide is corrosive and not compatible with all materials. For
storage and handling, the following are recommended:

¢ Plastics: High-density polyethylene (HDPE) and cross-linked polyethylene (XLPE) are
excellent choices for storage tanks and containers.[17][19]

¢ Metals: For fittings and bolts, 316 stainless steel is often used.[17]

o Gaskets: EPDM (Ethylene Propylene Diene Monomer) gaskets are recommended.[17] It is
crucial to avoid glass containers for long-term storage of concentrated NaOH solutions, as
the hydroxide will slowly etch the glass.[19]

Q4: How should | clean my equipment after dispensing viscous NaOH solution?
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A4: Proper and prompt cleaning is essential to maintain the longevity and accuracy of your
pipettes and other dispensing equipment.

Immediate Rinse: Immediately after use, rinse the pipette or equipment with distilled water to
remove the majority of the NaOH solution.[23]

Neutralization: For a thorough cleaning of pipettes, disassemble the lower parts and soak
them in a neutralizing agent like a mild acid (e.g., a dilute solution of acetic acid or citric acid)
to neutralize any remaining NaOH.[10][23]

Thorough Rinsing: After neutralization, rinse all components thoroughly with distilled water.
[23]

Drying: Allow all parts to air dry completely or dry them in an oven at a low temperature (e.qg.,
60°C) before reassembly.[24] Always wear appropriate personal protective equipment (PPE),
including gloves and safety glasses, during the cleaning process.[23]

Data Presentation

Table 1: Viscosity of Aqueous Sodium Hydroxide Solutions (mPa-s)

Conc
entrat
ion
(kg
NaOH
Ikg)

20°C 30°C 40°C 50°C 60°C 70°C 80°C 90°C 100°C

0.05 131 1.03 0.83 0.69 0.58 0.50 0.43 0.38 0.33

0.10 1.86 1.43 1.14 0.93 0.78 0.66 0.55 0.47 0.40

0.20 4.43 3.17 2.43 1.93 157 1.26 1.03 0.84 0.68

0.30 12.6 8.43 5.99 4.38 3.28 2.55 2.02 1.62 1.28

0.40 38.1 21.8 13.5 9.00 6.36 4.76 3.69 2.89 2.29

0.50 120 a7.7 25.5 15.8 10.4 7.60 5.60 4.36 3.41
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Data sourced from Solvay Chemicals International SA.[25]

Table 2: Density of Aqueous Sodium Hydroxide Solutions (g/cm3)

Molality
0°C 10°C 20°C 25°C 30°C 40°C 50°C

(mollkg)

1.0 1.0455 1.0435 1.0400 1.0378 1.0354 1.0299 1.0238
2.0 1.0888 1.0862 1.0821 1.0795 1.0767 1.0704 1.0636
3.0 1.1303 1.1271 1.1224 1.1193 1.1161 1.1090 1.1014
4.0 1.1700 1.1663 1.1611 1.1577 1.1541 1.1463 1.1380
5.0 1.2081 1.2039 1.1983 1.1946 1.1907 1.1823 1.1734

Data sourced from Advanced Thermodynamics.[8]
Experimental Protocols

1. Protocol for Preparing a 1M Sodium Hydroxide Solution (1 Liter)
Materials:

e 40.0 g Sodium Hydroxide (NaOH) pellets

» Distilled or deionized water

o 1-liter volumetric flask

o Beaker

e Glass stirring rod

o Safety goggles, gloves, and lab coat
Procedure:

o Wear appropriate personal protective equipment (PPE).
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Weigh out 40.0 g of NaOH pellets into the beaker.
Add approximately 500 mL of distilled water to the beaker.

Slowly and carefully add the NaOH pellets to the water while stirring continuously with the
glass rod. The dissolution of NaOH is highly exothermic and will generate significant heat.
[20][26] Never add water to solid NaOH, as this can cause boiling and splashing.[20][26]

Continue stirring until all the NaOH pellets have completely dissolved.
Allow the solution to cool to room temperature.
Carefully transfer the cooled solution into the 1-liter volumetric flask.

Rinse the beaker with a small amount of distilled water and add the rinsing to the volumetric
flask to ensure all the NaOH is transferred.

Add distilled water to the volumetric flask until the bottom of the meniscus reaches the
calibration mark.

Stopper the flask and invert it several times to ensure the solution is thoroughly mixed.[27]
. Protocol for Reverse Pipetting with a Viscous NaOH Solution

This technique is recommended for use with air displacement pipettes to improve accuracy
when dispensing viscous liquids.[1][28]

Procedure:

Set the pipette to the desired volume.

Depress the plunger completely to the second stop (the blowout position).[13][28]
Immerse the pipette tip into the viscous NaOH solution to the appropriate depth.

Slowly and smoothly release the plunger to its resting position to aspirate the liquid. This will
draw an excess amount of liquid into the tip.[13]
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o Withdraw the tip from the solution. A small amount of liquid may adhere to the outside of the
tip; gently wipe this off with a lint-free cloth, being careful not to touch the tip opening.

e To dispense, place the tip against the inner wall of the receiving vessel and slowly press the
plunger down to the first stop.[1][28]

o Hold the plunger at the first stop and remove the tip from the vessel. A small amount of the
liquid will remain in the tip.

e The remaining liquid in the tip can be discarded into a waste container by pressing the
plunger to the second stop.[13]

3. Protocol for Gravimetric Calibration of a Pipette for Viscous NaOH Solution

This protocol adapts the standard gravimetric calibration method for the challenges of a
viscous liquid.

Materials:

o Pipette to be calibrated and appropriate tips

 Viscous NaOH solution of known density

e Analytical balance (readable to at least 0.1 mg)

e Weighing vessel (e.g., a beaker)

e Thermometer

o Personal Protective Equipment (PPE)

Procedure:

e Place the weighing vessel, the pipette, tips, and the NaOH solution in the calibration
environment for at least one hour to allow them to reach thermal equilibrium.

e Record the temperature of the NaOH solution.
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Place the weighing vessel on the analytical balance and tare it.

Using the reverse pipetting technique (as described above) to minimize errors due to
viscosity, aspirate the set volume of the NaOH solution.

Dispense the NaOH solution into the weighing vessel.
Record the mass displayed by the balance.

Repeat this process at least 10 times for each volume to be tested (e.g., 10%, 50%, and
100% of the pipette's nominal volume).

Calculate the average mass for each set of measurements.

Convert the average mass to volume using the known density of the NaOH solution at the
recorded temperature: Volume = Mass / Density.

Compare the calculated average volume to the set volume on the pipette to determine its
accuracy and precision. If the values are outside the manufacturer's specifications, the
pipette should be adjusted or serviced.

Mandatory Visualizations
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Caption: Experimental workflow for preparing, dispensing, and calibrating viscous NaOH
solutions.
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Caption: Troubleshooting workflow for inaccurate dispensing of viscous NaOH solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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